Cas no 1223496-96-5 (1-Butyl-1-methylpyrrolidin-1-ium methyl carbonate)

• Product Name: 1-Butyl-1-methylpyrrolidin-1-ium methyl carbonate
• CAS No: 1223496-96-5
• MF: C₁₁H₂₃NO₃
• MW: 217.3052
• CID: 2952556
• PubChem ID: 16218248
• Update Time: 2025-08-05

1-Butyl-1-methylpyrrolidin-1-ium methyl carbonate Chemical and Physical Properties

Names and Identifiers

• 1-丁基-1-甲基吡咯烷碳酸甲酯 溶液
• 1-BUTYL-1-METHYLPYRROLIDIN-1-IUM METHYL CARBONATE
• SCHEMBL2229477
• MFCD09265066
• 1-Butyl-1-methylpyrrolidinium methylcarbonate, >97%, 50% in MeOH
• 1-Butyl-1-methylpyrrolidinium methylcarbonate
• 1223496-96-5
• 1-Butyl-1-methylpyrrolidin-1-ium methyl carbonate

• Inchi： 1S/C9H20N.C2H4O3/c1-3-4-7-10(2)8-5-6-9-10;1-5-2(3)4/h3-9H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： JFACAAAJNPXLSG-UHFFFAOYSA-M
• SMILES： O(C(=O)[O-])C([H])([H])[H].[N+]1(C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Additional information on 1-Butyl-1-methylpyrrolidin-1-ium methyl carbonate

1-Butyl-1-methylpyrrolidin-1-ium methyl carbonate: A Comprehensive Overview

The compound with CAS No. 1223496-96-5, commonly referred to as 1-butyl-1-methylpyrrolidin-1-ium methyl carbonate, is a unique organic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of quaternary ammonium salts, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to their versatile properties. The structure of 1-butyl-1-methylpyrrolidin-1-ium methyl carbonate is characterized by a pyrrolidine ring with a butyl and a methyl group attached to the nitrogen atom, forming a quaternary ammonium cation. The anion part of the compound is a methyl carbonate group, which contributes to its unique chemical reactivity and stability.

Recent studies have highlighted the potential of quaternary ammonium salts like 1-butyl-1-methylpyrrolidin-1-ium methyl carbonate in enhancing the performance of lithium-ion batteries. Researchers have found that these compounds can act as efficient electrolyte additives, improving the cycling stability and rate capability of batteries. This is attributed to their ability to form stable solid-electrolyte interphases (SEI) on the anode surface, thereby reducing side reactions and enhancing overall battery efficiency. The methyl carbonate group in the compound plays a crucial role in this process by facilitating ion transport and stabilizing the SEI layer.

In addition to its applications in energy storage systems, 1-butyl-1-methylpyrrolidin-1-ium methyl carbonate has shown promise in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or liposomes, which can encapsulate hydrophobic drugs. This property makes it an ideal candidate for targeted drug delivery, where controlled release of therapeutic agents is essential. Recent research has demonstrated that this compound can significantly improve the bioavailability of drugs by protecting them from enzymatic degradation during transit through biological systems.

The synthesis of 1-butyl-1-methylpyrrolidin-1-ium methyl carbonate typically involves a two-step process: first, the preparation of the quaternary ammonium salt via alkylation or quaternization reactions, followed by the introduction of the methyl carbonate group through nucleophilic substitution or esterification reactions. The choice of synthesis route depends on the availability of starting materials and desired product purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, quaternary ammonium salts like 1-butyl-1-methylpyrrolidin-1-ium methyl carbonate are being evaluated for their biodegradability and eco-toxicity. Initial studies suggest that these compounds exhibit moderate biodegradation rates under aerobic conditions, but further research is needed to assess their long-term impact on aquatic ecosystems. As industries increasingly prioritize sustainability, understanding the environmental fate of such compounds will be critical for their responsible use.

In conclusion, 1-butyl-1-methylpyrrolidin-1-i um methyl carbonate (CAS No. 1223496-96) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure endows it with properties that make it valuable in energy storage, drug delivery, and specialty chemical industries. Ongoing research continues to uncover new potential uses for this compound while addressing challenges related to its synthesis, stability, and environmental impact. As scientific understanding evolves, so too will the role of this compound in shaping innovative solutions across multiple disciplines.